(3R,6S)-6-ethynylpiperidine-3-carbonitrile
Overview
Description
(3R,6S)-6-ethynylpiperidine-3-carbonitrile is a chiral piperidine derivative with significant potential in various scientific fields. Piperidine derivatives are known for their importance in medicinal chemistry and pharmaceutical applications due to their diverse biological activities .
Preparation Methods
The synthesis of (3R,6S)-6-ethynylpiperidine-3-carbonitrile typically involves the use of D-glutamine as a starting material. The synthetic route includes several steps, such as hydrogenation, cyclization, and amination . Industrial production methods focus on optimizing these reactions to achieve high yields and purity.
Chemical Reactions Analysis
(3R,6S)-6-ethynylpiperidine-3-carbonitrile undergoes various chemical reactions, including oxidation, reduction, and substitution. Common reagents used in these reactions include oxidizing agents, reducing agents, and nucleophiles . The major products formed depend on the specific reaction conditions and reagents used.
Scientific Research Applications
This compound has numerous applications in scientific research. In chemistry, it is used as a building block for the synthesis of more complex molecules. In biology and medicine, it is studied for its potential therapeutic effects, including its role in drug design and development . Additionally, it has industrial applications in the production of pharmaceuticals and other chemical products.
Mechanism of Action
The mechanism of action of (3R,6S)-6-ethynylpiperidine-3-carbonitrile involves its interaction with specific molecular targets and pathways. These interactions can lead to various biological effects, such as inhibition of enzymes or modulation of receptor activity . Understanding these mechanisms is crucial for developing new
Properties
CAS No. |
1357946-90-7 |
|---|---|
Molecular Formula |
C8H10N2 |
Molecular Weight |
134.1784 |
Synonyms |
trans-6-ethynylpiperidine-3-carbonitrile |
Origin of Product |
United States |
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